L-Glutamic acid 5-tert-butyl 1-methyl ester hydrochloride

Specification

• CAS No.: 6234-01-1
• Molecular Formula: C10H19NO4*HCl
• Molecular Weight: 217,26*36,45 g/mole
• IUPAC Name: 5-O-tert-butyl 1-O-methyl (2S)-2-aminopentanedioate;hydrochloride
• Standard InChI: InChI=1S/C10H19NO4.ClH/c1-10(2,3)15-8(12)6-5-7(11)9(13)14-4;/h7H,5-6,11H2,1-4H3;1H/t7-;/m0./s1
• Standard InChI Key: YIFPACFSZQWAQF-FJXQXJEOSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)CC[C@@H](C(=O)OC)N.Cl
• SMILES: CC(C)(C)OC(=O)CCC(C(=O)OC)N.Cl
• Canonical SMILES: CC(C)(C)OC(=O)CCC(C(=O)OC)N.Cl

Introduction

Chemical Identity and Properties

Chemical Structure and Identification

L-Glutamic acid 5-tert-butyl 1-methyl ester hydrochloride is characterized by the following identifiers:

Parameter	Information
CAS Number	6234-01-1
Molecular Formula	C10H20ClNO4
Molecular Weight	253.72 g/mol
EINECS	228-348-0
SMILES	Cl.COC(=O)C@@HCCC(=O)OC(C)(C)C
InChI Key	YIFPACFSZQWAQF-RZUXQYDTNA-N
Beilstein Reference	3572140
MDL Number	MFCD00153438

The compound consists of a glutamic acid backbone with selective protection of carboxylic groups and the amine as a hydrochloride salt.

Physical Properties

The physical characteristics of L-Glutamic acid 5-tert-butyl 1-methyl ester hydrochloride are essential for handling and application considerations:

Property	Value/Description
Physical State	Solid
Appearance	White to off-white powder
Melting Point	128 °C
Solubility	Soluble in water, slightly soluble in methanol
Storage Temperature	2-8°C (refrigeration recommended)
Stability	Store in cool and dry place, away from moisture

These physical properties influence the compound's handling, storage requirements, and application in laboratory settings.

Synonyms and Alternative Nomenclature

L-Glutamic acid 5-tert-butyl 1-methyl ester hydrochloride is known by numerous alternative names in scientific literature and commercial catalogs:

• Methyl (S)-2-amino-5-(tert-butoxy)-5-oxopentanoate hydrochloride

• 5-tert-butyl 1-methyl L-glutamate hydrochloride

• H-Glu(OtBu)-OMe·HCl or H-Glu(OtBu)-OMe.HCl

• H-Glu(OBut)-OMe*HCl

• L-Glutamic acid, 5-(1,1-dimethylethyl) 1-methyl ester, hydrochloride

• L-Glutamic acid, 5-(1,1-dimethylethyl) 1-methyl ester, hydrochloride (1:1)

• Glutamic acid, 5-tert-butyl methyl ester, hydrochloride, L-

• L-(g-O-Bu)-Glu-OMe HCl

• L-Glutamic Acid-Gamma-Tert-Butyl-Alpha-Methyl Ester Hydrochloride

This variety of nomenclature reflects the compound's use across different research domains and application contexts.

Applications and Uses

Peptide Chemistry Applications

L-Glutamic acid 5-tert-butyl 1-methyl ester hydrochloride serves as a crucial building block in peptide chemistry for several reasons:

• Selective Protection: The compound provides differential protection of the two carboxylic acid groups of glutamic acid, allowing for controlled reactivity.

• Solution Phase Peptide Synthesis: The compound is particularly suitable for solution phase peptide synthesis methodologies, enabling precise incorporation of glutamic acid residues into target peptides.

• Orthogonal Protection Strategy: The combination of tert-butyl and methyl ester protecting groups allows for orthogonal deprotection strategies, facilitating the synthesis of complex peptides with multiple functional groups.

• Scalable Reactions: The stability of the protecting groups enables application in various reaction conditions required for diverse peptide synthesis approaches.

Supplier	Package Sizes	Price Range (as of April 2025)
Cymit Quimica	1g, 25g, 2500mg	196.00 € (1g), 1,765.00 € (25g), 262.00 € (2500mg)
Thermo Scientific Chemicals	1g, 5g	$64.65-$72.20 (1g)
VWR	1g, 5g	72.2 USD (1g)
LGC Standards	Custom formats	Price upon request

The compound is primarily marketed to research institutions, pharmaceutical companies, and universities for applications in peptide synthesis and related research areas.

Quality specifications typically include:

• Purity: ≥98% (HPLC)

• Form: Solid white powder

• Storage requirements: Refrigeration (2-8°C)

These commercial aspects reflect the compound's importance as a specialized research chemical in the peptide synthesis domain.